N'-(4-hydroxybenzylidene)-5-isopropyl-3-thiophenecarbohydrazide

• IUPAC Name: N-[(E)-(4-hydroxyphenyl)methylideneamino]-5-propan-2-ylthiophene-3-carboxamide
• InChI: InChI=1S/C15H16N2O2S/c1-10(2)14-7-12(9-20-14)15(19)17-16-8-11-3-5-13(18)6-4-11/h3-10,18H,1-2H3,(H,17,19)/b16-8+
• InChI Key: GVFBGODRDGDBDR-LZYBPNLTSA-N
• Canonical SMILES: CC(C)C1=CC(=CS1)C(=O)NN=CC2=CC=C(C=C2)O
• Isomeric SMILES: CC(C)C1=CC(=CS1)C(=O)N/N=C/C2=CC=C(C=C2)O
• Molecular Formula: C15H16N2O2S
• Molecular Weight: 288.4 g/mol

Description

The compound is a derivative of benzylidene. Benzylidene compounds are formally derivatives of benzylidene, although few are prepared from the carbene. They have been recognized for their pharmacological importance and biological activities.

Synthesis Analysis

While specific synthesis methods for this compound were not found, Schiff base hydrazones, which this compound is a derivative of, are known for their strong coordinating ability towards different metal ions.

Molecular Structure Analysis

The molecular structure of such compounds is often analyzed using density functional theory (DFT) calculations. These calculations can explore structural and vibrational properties, and a good correlation is often shown between experimental and calculated bond lengths and vibrational frequencies.

Chemical Reactions Analysis

Again, while specific reactions involving this compound were not found, Schiff base hydrazones and their derivatives have been demonstrated to possess antimicrobial, antitubercular, and antidiabetic agents. They also have strong coordinating ability towards different metal ions.

Physical And Chemical Properties Analysis

The physical and chemical properties of such compounds can be analyzed using various techniques. For example, vibrational, structural, and hydrogen bonding analyses can be performed using combined density functional and atoms-in-molecule based theoretical studies.

Safety and Hazards

While specific safety data for this compound is not available, similar compounds, such as 4-Hydroxybenzylideneacetone, have safety data sheets available that provide information on hazards, handling, storage, and emergency procedures.